Cas no 81316-68-9 (2,6-Dichloro-5-ethylpyrimidin-4-amine)

2,6-Dichloro-5-ethylpyrimidin-4-amine structure

81316-68-9 structure

Product Name:2,6-Dichloro-5-ethylpyrimidin-4-amine

CAS No:81316-68-9

MF:C₆H₇Cl₂N₃

MW:192.045878648758

CID:706860

PubChem ID:53414210

Update Time:2025-04-19

2,6-Dichloro-5-ethylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

- 2,6-Dichloro-5-ethylpyrimidin-4-amine
- 4-Pyrimidinamine, 2,6-dichloro-5-ethyl-
- SB57062
- A840092
- DTXSID20696782
- 2,6-dichloro-5-ethyl-4-pyrimidinamine
- AKOS022172965
- 81316-68-9
- Inchi： 1S/C6H7Cl2N3/c1-2-3-4(7)10-6(8)11-5(3)9/h2H2,1H3,(H2,9,10,11)
- InChI Key： RDMVIDXBBQUGAE-UHFFFAOYSA-N
- SMILES： ClC1=C(C(N)=NC(=N1)Cl)CC

Computed Properties

Exact Mass: 191.0017026g/mol
Monoisotopic Mass: 191.0017026g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 133
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 51.8Å²

Experimental Properties

Density: 1.423±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 214-216 ºC
Solubility: Slightly soluble (1.5 g/l) (25 º C),

2,6-Dichloro-5-ethylpyrimidin-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM165000-1g	2,6-dichloro-5-ethylpyrimidin-4-amine	81316-68-9	95%	1g	$720	2021-08-05
Chemenu	CM165000-1g	2,6-dichloro-5-ethylpyrimidin-4-amine	81316-68-9	95%	1g	$669	2024-07-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1743060-1g	2,6-Dichloro-5-ethylpyrimidin-4-amine	81316-68-9	98%	1g	￥5107.00	2024-07-28
Ambeed	A725027-1g	2,6-Dichloro-5-ethylpyrimidin-4-amine	81316-68-9	95+%	1g	$608.0	2025-04-16

2,6-Dichloro-5-ethylpyrimidin-4-amine Related Literature

1. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
2. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
5. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068

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